Cas no 112895-12-2 (Pyridine, 2,3,5-trimethyl-4-(methylthio)-, 1-oxide)

• Product Name: Pyridine, 2,3,5-trimethyl-4-(methylthio)-, 1-oxide
• CAS No: 112895-12-2
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• CID: 1200769
• Update Time: 2024-08-02

Pyridine, 2,3,5-trimethyl-4-(methylthio)-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2,3,5-trimethyl-4-(methylthio)-, 1-oxide

• Inchi： 1S/C9H13NOS/c1-6-5-10(11)8(3)7(2)9(6)12-4/h5H,1-4H3
• InChI Key： BZEWQANFFIJDMR-UHFFFAOYSA-N
• SMILES： C1(C)[N+]([O-])=CC(C)=C(SC)C=1C

Computed Properties

• Exact Mass: 183.07189
• Monoisotopic Mass: 183.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.8A^2

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 338.6±42.0 °C(Predicted)
• PSA: 26.94
• pka: 2.41±0.10(Predicted)